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Compound of Interest

Compound Name:

1,3-Propanediamine, N,N'-

dimethyl-N-[3-

(methylamino)propyl]-

Cat. No.: B094046 Get Quote

Welcome to the technical support center for CAS 6711-48-4, a specialized reactive amine

catalyst for polyurethane systems. This guide is designed for researchers, scientists, and drug

development professionals to provide in-depth technical assistance and troubleshooting advice

for optimizing the concentration of this catalyst in your polyurethane formulations. Here, we

synthesize technical data with field-proven insights to help you navigate the complexities of

your experiments and achieve desired material properties.

Introduction to CAS 6711-48-4 in Polyurethane
Chemistry
CAS 6711-48-4, chemically known as N'-[3-(dimethylamino)propyl]-N,N-dimethylpropane-1,3-

diamine, is a reactive tertiary amine catalyst. Its primary role in polyurethane production is to

accelerate the polymerization reactions between isocyanates and polyols (the gelling reaction)

and between isocyanates and water (the blowing reaction).[1] Unlike fugitive amines, CAS

6711-48-4 contains a reactive hydrogen that allows it to be chemically bound into the polymer

matrix, resulting in low-odor and low-emission foams.[2] This catalyst exhibits a slight selectivity

towards the urea (isocyanate-water) reaction, making it particularly effective for improving

surface cure and achieving a balanced reaction profile.[2]

The concentration of CAS 6711-48-4 is a critical parameter that significantly influences the

reaction kinetics and the final physical and mechanical properties of the polyurethane foam,
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including density, hardness, elasticity, and thermal stability.[3][4] Proper optimization of its

concentration is key to avoiding common defects and achieving consistent, high-quality

products.

Frequently Asked Questions (FAQs) and
Troubleshooting Guide
This section addresses common issues encountered during polyurethane foam formulation and

provides systematic troubleshooting guidance related to the concentration of CAS 6711-48-4.

Reaction and Curing Issues
Q1: My foam is collapsing or shrinking after rising. What is the likely cause related to the

catalyst?

A1: Foam collapse or shrinkage is often a sign of an imbalance between the gelling and

blowing reactions, specifically a delayed gelling reaction.[5][6] The foam structure forms before

the polymer matrix has developed sufficient strength to support it.

Causality: An insufficient concentration of the gelling catalyst, or an improper ratio of blowing

to gelling catalysts, can lead to this issue. While CAS 6711-48-4 influences both reactions, if

its concentration is too low, the overall reaction rate may be too slow to build viscosity as the

foam expands.

Troubleshooting Steps:

Increase Catalyst Concentration: Incrementally increase the concentration of CAS 6711-

48-4. A higher concentration will accelerate both the gelling and blowing reactions, leading

to a faster build-up of the polymer network.

Adjust Co-Catalyst: If you are using a co-catalyst (e.g., a tin-based gelling catalyst),

ensure its concentration is adequate. A balanced catalyst system is crucial for optimal

foam stability.[1][7]

Verify Other Components: Ensure that other components affecting the gelling reaction,

such as the polyol reactivity and isocyanate index, are within the recommended

specifications.
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Q2: The cream time of my formulation is too fast, leading to processing difficulties. How can I

slow it down?

A2: A cream time that is too short indicates that the initial reaction is proceeding too quickly.

This can be problematic in applications requiring good flowability into a mold.

Causality: An excessively high concentration of the amine catalyst is a common cause of a

short cream time.[8]

Troubleshooting Steps:

Reduce Catalyst Concentration: Gradually decrease the concentration of CAS 6711-48-4.

This will slow down the initial blowing reaction, thereby increasing the cream time.[8][9]

Evaluate Catalyst Blend: If using a blend of catalysts, consider reducing the proportion of

the catalyst that is more selective towards the blowing reaction.

Temperature Control: Lowering the temperature of the components can also help to

increase the cream time.

Q3: My foam has cracks or white streaks. What could be the cause?

A3: Cracks and white streaks can be indicative of excessive internal stress within the foam,

often caused by a reaction that is proceeding too rapidly.[5][10]

Causality: An overly high concentration of the catalyst can lead to a very fast reaction,

causing a rapid increase in temperature and viscosity. This can result in a dense outer skin

that cracks as the core of the foam continues to expand and cure. White streaks can also

appear if the fast reaction is combined with slow transfer speeds in continuous foaming,

leading to localized compression.[11]

Troubleshooting Steps:

Reduce Catalyst Concentration: Lowering the amount of CAS 6711-48-4 can help to

moderate the reaction speed and reduce the exotherm.[10]
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Optimize Mixing and Dispensing: Ensure that the components are mixed thoroughly and

dispensed evenly to avoid localized high concentrations of the catalyst.

Adjust Process Parameters: For continuous production, increasing the transfer speed to

match the foaming rate can help prevent compression and the formation of white streaks.

[11]

Foam Property Issues
Q4: The density of my foam is too low and inconsistent. How can I increase it and improve

uniformity?

A4: Low and inconsistent foam density is often related to an overactive blowing reaction

relative to the gelling reaction.

Causality: A high concentration of a blowing-selective catalyst can lead to rapid gas

generation and excessive foam expansion, resulting in lower density.[4] Inconsistencies can

arise from poor mixing or temperature variations.

Troubleshooting Steps:

Adjust Catalyst Balance: While CAS 6711-48-4 is relatively balanced, if used in

conjunction with other catalysts, consider reducing the proportion of the blowing catalyst.

Optimize CAS 6711-48-4 Concentration: Experiment with slightly lower concentrations of

CAS 6711-48-4 to moderate the blowing reaction.

Control Temperature and Mixing: Ensure consistent temperatures of the raw materials and

efficient mixing to promote uniform nucleation and cell growth.[12]

Q5: The foam is too soft and has poor mechanical properties. How can I improve its hardness

and strength?

A5: Soft foam with poor mechanical properties often indicates insufficient cross-linking in the

polymer matrix.

Causality: An inadequate gelling reaction, which can be caused by a low concentration of the

gelling catalyst, leads to a less developed polymer network.[3][10]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.gvchem.com/info/reaction-principle-of-tertiary-amine-catalyst-70952002.html
https://www.tncintlchem.com/the-impact-of-amine-catalyst-selection-on-pu-foam-properties-and-performance/
https://www.ohans.com/troubleshooting-slabstock-foam-defects-using-adjusted-slabstock-composite-amine-catalyst/
https://www.pu-tire.com/info/problems-and-solutions-in-polyurethane-foam-pr-70869234.html
https://www.sabtechmachine.com/common-issues-and-solutions-for-polyurethane-foam-production-part-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Steps:

Increase Catalyst Concentration: A higher concentration of CAS 6711-48-4 can promote a

more complete gelling reaction, leading to increased cross-linking and improved hardness.

Incorporate a Strong Gelling Co-Catalyst: For formulations requiring high hardness,

consider adding a tin-based catalyst, which is highly effective at promoting the gelling

reaction.[7]

Check Isocyanate Index: Ensure the isocyanate index is appropriate for the desired foam

properties. A higher index generally leads to a more rigid foam.

Quantitative Data and Starting Formulations
The optimal concentration of CAS 6711-48-4 is highly dependent on the specific formulation,

including the type of polyol and isocyanate, the presence of other additives, and the desired

foam properties. The following table provides general guidance on starting concentrations and

the expected impact of concentration changes.

Property

Typical
Concentration
Range (parts per
hundred polyol -
pphp)

Effect of Increasing
Concentration

Effect of
Decreasing
Concentration

Cream Time 0.1 - 5.0[13] Decreases Increases[8]

Gel Time 0.1 - 5.0[13] Decreases Increases

Tack-Free Time 0.1 - 5.0[13] Decreases Increases

Foam Density 0.1 - 5.0[13]
May decrease due to

faster blowing[4]
May increase

Hardness/Strength 0.1 - 5.0[13]
Increases due to

better cure[3]
Decreases

Surface Cure 0.1 - 5.0[13] Improves[2] May become tacky

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.sabtechmachine.com/how-to-regulate-catalyst-dosage-to-achieve-ideal-performance-in-flexible-pu-foam.html
https://ebrary.net/14348/environment/mechanism_catalysis_urethane_formation
https://www.quora.com/How-do-I-increase-the-cream-time-in-a-polyurethane-foam
https://ebrary.net/14348/environment/mechanism_catalysis_urethane_formation
https://ebrary.net/14348/environment/mechanism_catalysis_urethane_formation
https://ebrary.net/14348/environment/mechanism_catalysis_urethane_formation
https://www.tncintlchem.com/the-impact-of-amine-catalyst-selection-on-pu-foam-properties-and-performance/
https://ebrary.net/14348/environment/mechanism_catalysis_urethane_formation
https://www.pu-tire.com/info/problems-and-solutions-in-polyurethane-foam-pr-70869234.html
https://ebrary.net/14348/environment/mechanism_catalysis_urethane_formation
https://www.chembk.com/en/chem/N,N-Dimethyl-1,3-propanediamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: The concentration of CAS 6711-48-4 can be as high as 7.0% in some formulations.[14]

Experimental Protocols
Protocol 1: Determining the Optimal Concentration of
CAS 6711-48-4
This protocol outlines a systematic approach to optimizing the concentration of CAS 6711-48-4

in a new polyurethane formulation.

Establish a Baseline Formulation:

Define the desired properties of the final foam (e.g., density, hardness, reactivity profile).

Based on literature and supplier recommendations, establish a baseline formulation,

including the types and amounts of polyol, isocyanate, water, surfactant, and any co-

catalysts.

For the initial experiment, use a mid-range concentration of CAS 6711-48-4 (e.g., 1.0

pphp).

Prepare a Series of Formulations:

Keeping all other components constant, prepare a series of formulations with varying

concentrations of CAS 6711-48-4 (e.g., 0.5, 1.0, 1.5, 2.0, 2.5 pphp).

Conduct Foaming Experiments:

For each formulation, accurately weigh and mix the components according to standard

laboratory procedures.

Measure and record the following reaction parameters:

Cream Time: The time from the start of mixing until the mixture begins to rise and

change color.[15]

Gel Time: The time from the start of mixing until the foam develops enough strength to

resist a light touch.[15]
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Tack-Free Time: The time from the start of mixing until the surface of the foam is no

longer sticky.[15]

Rise Time: The time from the start of mixing until the foam reaches its maximum height.

Characterize the Cured Foam:

Allow the foam samples to cure for at least 24 hours at ambient temperature.

Measure and record the following physical properties according to relevant ASTM

standards (e.g., ASTM D3574 for flexible foams):

Density

Hardness (Indentation Force Deflection - IFD)

Tensile Strength

Tear Strength

Compression Set

Analyze the Results:

Plot the measured reaction parameters and physical properties as a function of the CAS

6711-48-4 concentration.

Identify the concentration that provides the best balance of properties for your specific

application.

Visualizing the Chemistry and Workflow
Polyurethane Reaction Pathway
The following diagram illustrates the fundamental reactions in polyurethane foam formation and

the catalytic role of a tertiary amine like CAS 6711-48-4.
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Caption: Catalytic pathways in polyurethane foam formation.

Troubleshooting Workflow
This flowchart provides a logical sequence for diagnosing and resolving common issues in

polyurethane foam formulation related to catalyst concentration.
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Caption: A systematic approach to troubleshooting foam defects.

Safety and Handling of CAS 6711-48-4
As a Senior Application Scientist, ensuring the safety of all laboratory personnel is paramount.

CAS 6711-48-4 is a corrosive and irritant organic base compound and must be handled with

care.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[16]
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Skin Protection: Wear suitable protective clothing and chemical-resistant gloves (tested

according to EN 374).[16][17]

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, wear a

NIOSH/MSHA approved respirator.[14][18]

Handling:

Avoid contact with skin, eyes, and clothing.[14]

Do not breathe vapors or mists.[16]

Keep away from heat, sparks, and open flames.[18]

Wash hands thoroughly after handling.[16]

Storage:

Store in a cool, dry, and well-ventilated area.[17]

Keep the container tightly closed.[17]

Store locked up.[14]

First Aid:

In case of skin contact: Immediately remove all contaminated clothing and rinse the skin

with water/shower. Seek immediate medical attention.[16]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and call a poison center or doctor

immediately.[16]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing. Seek

medical attention.[17]

If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

[16]
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Always consult the Safety Data Sheet (SDS) for CAS 6711-48-4 before use for complete and

detailed safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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